8-chloro-1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-chloro-1-(3-chloro-4-fluorophenyl)-3-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C22H12Cl2FN3/c23-14-6-9-20-16(10-14)22-17(12-26-20)21(13-4-2-1-3-5-13)27-28(22)15-7-8-19(25)18(24)11-15/h1-12H
• InChI Key: SVNDELBBUXZQPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C3=C4C=C(C=CC4=NC=C32)Cl)C5=CC(=C(C=C5)F)Cl
• Molecular Formula: C22H12Cl2FN3
• Molecular Weight: 408.3 g/mol

Description

The compound “8-chloro-1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline” is a quinoline derivative. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, anti-inflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

The synthesis of quinoline derivatives often involves chemical modification of the quinoline nucleus, which is one of the commonest approaches used in drug discovery. This results in improved therapeutic effects and explains the wide occurrence of quinolones in bioactive natural products. For instance, compound 9d was synthesized via condensation of 8 with 3-chloro-4-fluorophenyl isocyanate resulting in a salmon powder with 68% yield.

Molecular Structure Analysis

Quinolines, including the compound , contain a nitrogen group and exhibit important biological activities. The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death. In the case of the compound “8-chloro-1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline”, specific chemical reactions have not been detailed in the available literature.

Mechanism of Action

While the specific mechanism of action for “8-chloro-1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline” is not detailed in the available literature, it is known that quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase.

Safety and Hazards

The safety data sheet for 3-Chloro-4-fluorophenyl isocyanate, a related compound, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is combustible, causes skin irritation, serious eye irritation, may cause respiratory irritation, and is harmful if swallowed, in contact with skin or if inhaled.